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Compound of Interest

Compound Name: Boc-trp-phe-ome

Cat. No.: B1595172 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of N-(tert-Butoxycarbonyl)-L-tryptophyl-L-

phenylalanine methyl ester (Boc-Trp-Phe-OMe), a protected dipeptide derivative crucial in

peptide synthesis and pharmaceutical research. This guide details its structure, properties,

synthesis, and known applications, presenting data in a structured format for clarity and ease of

comparison.

Core Structure and Chemical Properties
Boc-Trp-Phe-OMe is a dipeptide composed of tryptophan and phenylalanine. The N-terminus

of tryptophan is protected by a tert-butyloxycarbonyl (Boc) group, and the C-terminus of

phenylalanine is protected as a methyl ester (OMe). This protection strategy enhances the

compound's stability and solubility, making it an ideal building block for solid-phase peptide

synthesis.[1] The aromatic side chains of tryptophan and phenylalanine are critical for the

biological activity of many peptides, and Boc-Trp-Phe-OMe facilitates their incorporation into

more complex peptide chains.[1]

Table 1: Physicochemical Properties of Boc-Trp-Phe-OMe
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Property Value Reference

CAS Number 72156-62-8 [1][2]

Molecular Formula C₂₆H₃₁N₃O₅ [1][2][3]

Molecular Weight 465.55 g/mol [1][2]

Appearance White powder [1]

Purity ≥ 98% (HPLC) [1]

Storage Conditions 0-8 °C [1]

Synthesis Protocol
The synthesis of Boc-Trp-Phe-OMe is commonly achieved through the coupling of Boc-

protected tryptophan and phenylalanine methyl ester. Below is a detailed methodology based

on a reported synthesis.[2]

Experimental Protocol: Synthesis of Boc-Trp-Phe-OMe[2]

Materials:

Boc-(L)-Trp-OSu (N-Boc-L-tryptophan N-hydroxysuccinimide ester)

HCl H-(L)-Phe-OMe (L-Phenylalanine methyl ester hydrochloride)

Sodium bicarbonate (NaHCO₃) or another suitable base

Acetone (reagent grade)

Ethyl acetate (EtOAc)

1M Hydrochloric acid (HCl) solution

1M Sodium hydroxide (NaOH) solution

Magnesium sulfate (MgSO₄)
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Procedure:

Reaction Setup: In a beaker, combine Boc-(L)-Trp-OSu (1.0 eq), NaHCO₃ (1.2 eq), and HCl

H-(L)-Phe-OMe (1.1 eq).

Solvent Addition: Add reagent grade acetone and mix the components thoroughly with a

spatula for approximately 30 seconds.

Reaction Execution: The mixture is then processed, for instance, by transferring it to an

extruder heated to 40°C. The reaction is allowed to proceed for a short duration (e.g., 10

minutes).

Work-up: After the reaction, the resulting product is dissolved in ethyl acetate (EtOAc).

Purification: The organic phase is washed sequentially with 1M aqueous HCl solution and

1M aqueous NaOH solution.

Drying and Concentration: The organic layer is dried over anhydrous MgSO₄, filtered, and

concentrated under reduced pressure to yield the final product as a white solid.

Drying: The solid is further dried under reduced pressure over P₂O₅.

Table 2: Reagent Quantities for Boc-Trp-Phe-OMe Synthesis[2]

Reagent Molar Equivalent Example Mass/Volume

Boc-(L)-Trp-OSu 1.0 eq 5.43 g

NaHCO₃ 1.2 eq 1.36 g

HCl H-(L)-Phe-OMe 1.1 eq 3.21 g

Acetone 1.5 eq 1.5 mL

Diagram 1: Synthesis Workflow of Boc-Trp-Phe-OMe
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Caption: A flowchart illustrating the key stages in the synthesis of Boc-Trp-Phe-OMe.

Applications and Biological Relevance
Boc-Trp-Phe-OMe is a versatile building block with applications in several areas of research

and development:

Peptide Synthesis: It serves as a fundamental component in the synthesis of more complex

peptides for therapeutic and research purposes.[1]

Drug Development: This dipeptide derivative is utilized in the design of novel drugs,

particularly in the fields of oncology and neurology.[1] Its ability to mimic natural peptides

makes it a valuable tool in creating bioactive compounds.[1]

Neuroscience Research: Boc-Trp-Phe-OMe is employed in neuroscience to investigate

receptor interactions and signaling pathways, contributing to a better understanding of brain

function.[1]

Bioconjugation: The compound is suitable for bioconjugation processes, enabling the

attachment of biomolecules to various surfaces or other molecules, which can enhance drug

delivery systems.[1]
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Diagnostics: Its properties make it a candidate for the development of diagnostic agents that

can target specific biological markers.[1]

A study on the related compound, Boc-Phe-Trp-OMe, revealed its potential as a broad-

spectrum antibacterial agent.[4] This dipeptide demonstrated the ability to eradicate and disrupt

bacterial biofilms. The proposed mechanism involves permeabilization of both the outer and

inner bacterial membranes, which is likely facilitated by the self-assembly of the dipeptide into

nanostructures.[4] This suggests that dipeptides containing tryptophan and phenylalanine may

have inherent antimicrobial properties worth exploring further.

Diagram 2: Logical Relationship of Potential Antibacterial Mechanism
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Caption: A diagram showing the proposed antibacterial mechanism of action for related

dipeptides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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